
FRAP assay protocol using TPTZ for antioxidant
capacity

Author: BenchChem Technical Support Team. Date: December 2025
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Cat. No.: B1682449 Get Quote

Application Note: FRAP Assay for Antioxidant
Capacity
Introduction

The Ferric Reducing Antioxidant Power (FRAP) assay is a widely utilized, simple, and

reproducible method for assessing the total antioxidant capacity of a substance.[1] The protocol

detailed here is designed for researchers, scientists, and drug development professionals to

quantify the antioxidant potential of various samples, including biological fluids, plant extracts,

and pharmaceutical compounds. The assay's principle is based on the reduction of a ferric iron

(Fe³⁺) complex to the ferrous iron (Fe²⁺) form by antioxidants present in the sample.[2][3]

At a low pH (acidic environment), antioxidants act as reducing agents, donating electrons to the

colorless ferric-2,4,6-tripyridyl-s-triazine (Fe³⁺-TPTZ) complex.[4][5] This reduction results in

the formation of an intense blue-colored ferrous-tripyridyl-s-triazine (Fe²⁺-TPTZ) complex,

which exhibits a strong absorbance at approximately 593 nm.[4][5][6][7] The change in

absorbance is directly proportional to the total reducing power of the electron-donating

antioxidants in the sample.[1][4] The antioxidant capacity is then determined by comparing the

absorbance of the sample to that of a standard of known concentration, typically ferrous sulfate

(FeSO₄) or Trolox.[6][7][8]
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Required Materials and Reagents
2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ)

Ferric Chloride Hexahydrate (FeCl₃·6H₂O)

Ferrous Sulfate Heptahydrate (FeSO₄·7H₂O) or Trolox (for standard curve)

Sodium Acetate Trihydrate (CH₃COONa·3H₂O)

Glacial Acetic Acid

Hydrochloric Acid (HCl)

Deionized Water

Test samples (e.g., plant extracts, serum)

Spectrophotometer (visible range, capable of reading at 593 nm)

Microplate reader (optional)

Cuvettes or 96-well plates

Pipettes and tips

Water bath or incubator set to 37°C

Vortex mixer

Preparation of Reagents and Standard Solutions
a) Acetate Buffer (300 mM, pH 3.6)

Dissolve 3.1 g of sodium acetate trihydrate in 800 mL of deionized water.[6][9]

Add 16 mL of glacial acetic acid.[1][6][9]

Adjust the pH to 3.6 using glacial acetic acid if necessary.
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Make up the final volume to 1 L with deionized water.[1][6][9] This solution is stable at room

temperature.

b) TPTZ Solution (10 mM)

Dissolve 0.031 g of TPTZ in 10 mL of 40 mM HCl.[6][7][9]

Gently heat the solution (e.g., in a 50°C water bath) to aid dissolution.[9][10] This solution

should be prepared fresh.

c) Ferric Chloride (FeCl₃) Solution (20 mM)

Dissolve 0.054 g of FeCl₃·6H₂O in 10 mL of deionized water.[6][10]

This solution should be prepared fresh to avoid degradation.

d) FRAP Working Reagent

Prepare the FRAP working reagent fresh before each experiment by mixing the Acetate

Buffer, TPTZ Solution, and FeCl₃ Solution in a 10:1:1 (v/v/v) ratio.[7][11][12][13][14]

For example, mix 25 mL of Acetate Buffer, 2.5 mL of TPTZ Solution, and 2.5 mL of FeCl₃

Solution.[2][13]

The freshly prepared reagent should have a straw or light yellow-orange color. If it is blue, it

has been contaminated with ferrous ions and must be discarded.[10]

Pre-warm the FRAP working reagent to 37°C in a water bath before use.[9][10][15]

e) Ferrous Sulfate (FeSO₄) Standard Stock Solution (1 mM)

Prepare a series of standard solutions from a primary stock of FeSO₄·7H₂O.

To create a 1 mM stock, dissolve 0.278 g of FeSO₄·7H₂O in 1 L of deionized water.

From this stock, prepare a dilution series (e.g., 100, 200, 400, 600, 800, 1000 µM) in

deionized water.[6] These standards must be prepared fresh for each assay.
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Assay Procedure
a) Standard Curve Generation

Pipette 150 µL of each FeSO₄ standard concentration into separate test tubes or microplate

wells.[6]

Add 2.85 mL of the pre-warmed FRAP working reagent to each tube.[6]

For a reagent blank, mix 150 µL of deionized water with 2.85 mL of the FRAP reagent.[6]

Vortex the solutions well and incubate at 37°C for 4 to 6 minutes. Some protocols suggest

longer incubation times (e.g., 15-30 minutes) at room temperature.[6][8][11]

Measure the absorbance of each standard and the blank at 593 nm.[2][6][7]

b) Sample Analysis

Prepare the test samples. If they are highly concentrated, dilute them appropriately with

deionized water.

Pipette 150 µL of the prepared sample into a test tube.[6]

Add 2.85 mL of the pre-warmed FRAP working reagent.[6]

Vortex the solution and incubate under the same conditions as the standards (e.g., 37°C for

4-6 minutes).[6]

Measure the absorbance at 593 nm.

Data Analysis and Calculation
Subtract the absorbance of the reagent blank from the absorbance readings of the standards

and samples.

Plot a standard curve of the net absorbance of the FeSO₄ standards against their

corresponding concentrations (µM).
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Perform a linear regression analysis to obtain the equation of the line (y = mx + c), where 'y'

is the absorbance and 'x' is the concentration.

Use this equation to calculate the FRAP value of the test samples. The antioxidant capacity

is expressed as µM Fe(II) equivalents.[16][17]

Calculation Formula: FRAP Value (µM Fe(II) Equivalents) = (Absorbance of Sample - Intercept)

/ Slope[16]

If the initial sample was diluted, multiply the final result by the dilution factor.

Data Presentation
The quantitative parameters of the FRAP assay protocol are summarized in the table below for

quick reference.
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Parameter Value/Description

Reagent Concentrations

Acetate Buffer 300 mM, pH 3.6[6][9]

TPTZ Solution 10 mM in 40 mM HCl[6][7][11]

FeCl₃ Solution 20 mM[6][11][12]

FRAP Working Reagent Ratio 10:1:1 (Acetate Buffer:TPTZ:FeCl₃)[11][12][13]

Standard Ferrous Sulfate (FeSO₄) or Trolox[6][8]

Standard Concentration Range 100 - 1000 µM[6]

Reaction Volumes

Sample/Standard Volume 150 µL[6]

FRAP Reagent Volume 2.85 mL[6]

Incubation Conditions

Temperature 37°C or Room Temperature[6][9]

Duration 4 - 30 minutes[6][8][15]

Measurement

Wavelength 593 nm[2][4][6][7]

Blank FRAP Reagent + Deionized Water[6]

Output Unit
µM Fe(II) Equivalents or µM Trolox

Equivalents[6][17]

Visualized Workflow
The following diagram illustrates the logical workflow of the FRAP assay protocol.
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Phase 1: Preparation

Phase 2: Assay Execution

Phase 3: Data Analysis

Reagent Preparation
(Acetate Buffer, TPTZ, FeCl3)

Mix FRAP Working Reagent
(10:1:1 Ratio)

Add FRAP Reagent to
Sample & Standards

Prepare Standard Curve Solutions
(e.g., FeSO4)

Incubate
(e.g., 37°C for 4-6 min)

Measure Absorbance
 at 593 nm

Plot Standard Curve
(Absorbance vs. Concentration)

Calculate Sample Antioxidant Capacity
(µM Fe(II) Equivalents)

Click to download full resolution via product page

Caption: Workflow of the Ferric Reducing Antioxidant Power (FRAP) Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1682449#frap-assay-protocol-using-tptz-for-
antioxidant-capacity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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